Cas no 896011-04-4 (N-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-2,3-dimethoxybenzamide)
N-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-2,3-dimethoxybenzamide Chemical and Physical Properties
Names and Identifiers
-
- N-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-2,3-dimethoxybenzamide
- N-[4-(1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-2,3-dimethoxybenzamide
- AKOS024655955
- F2516-0084
- 896011-04-4
- N-(4-(benzo[d][1,3]dioxol-5-yl)thiazol-2-yl)-2,3-dimethoxybenzamide
- N-[4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-2,3-dimethoxybenzamide
-
- Inchi: 1S/C19H16N2O5S/c1-23-15-5-3-4-12(17(15)24-2)18(22)21-19-20-13(9-27-19)11-6-7-14-16(8-11)26-10-25-14/h3-9H,10H2,1-2H3,(H,20,21,22)
- InChI Key: AWFNRKGKDKJQRB-UHFFFAOYSA-N
- SMILES: C(NC1=NC(C2=CC=C3OCOC3=C2)=CS1)(=O)C1=CC=CC(OC)=C1OC
Computed Properties
- Exact Mass: 384.07799279g/mol
- Monoisotopic Mass: 384.07799279g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 27
- Rotatable Bond Count: 5
- Complexity: 524
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 107Ų
N-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-2,3-dimethoxybenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2516-0084-2μmol |
N-[4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-2,3-dimethoxybenzamide |
896011-04-4 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2516-0084-5μmol |
N-[4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-2,3-dimethoxybenzamide |
896011-04-4 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2516-0084-10μmol |
N-[4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-2,3-dimethoxybenzamide |
896011-04-4 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2516-0084-20μmol |
N-[4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-2,3-dimethoxybenzamide |
896011-04-4 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2516-0084-1mg |
N-[4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-2,3-dimethoxybenzamide |
896011-04-4 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2516-0084-2mg |
N-[4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-2,3-dimethoxybenzamide |
896011-04-4 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2516-0084-3mg |
N-[4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-2,3-dimethoxybenzamide |
896011-04-4 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2516-0084-4mg |
N-[4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-2,3-dimethoxybenzamide |
896011-04-4 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2516-0084-5mg |
N-[4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-2,3-dimethoxybenzamide |
896011-04-4 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2516-0084-10mg |
N-[4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-2,3-dimethoxybenzamide |
896011-04-4 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
N-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-2,3-dimethoxybenzamide Related Literature
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
Additional information on N-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-2,3-dimethoxybenzamide
Professional Introduction to N-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-2,3-dimethoxybenzamide (CAS No. 896011-04-4)
N-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-2,3-dimethoxybenzamide is a highly specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 896011-04-4, belongs to a class of molecules that exhibit promising biological activities. The unique structural features of this compound, particularly its 2H-1,3-benzodioxol and 1,3-thiazol moieties, contribute to its potential as a lead molecule in the discovery of novel therapeutic agents.
The< strong>N-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol moiety is particularly noteworthy due to its ability to interact with biological targets in a manner that is both specific and potent. This region of the molecule is known to exhibit significant binding affinity with various enzymes and receptors, making it a valuable scaffold for drug design. The presence of the 2H-1,3-benzodioxol ring system imparts a level of structural rigidity that enhances the compound's stability and bioavailability, while the 1,3-thiazol ring provides additional functional groups that can be modified to optimize biological activity.
The< strong>2,3-dimethoxybenzamide component of the molecule further contributes to its pharmacological potential. This moiety is commonly found in biologically active compounds and is known for its ability to modulate enzyme activity and receptor binding. The methoxy groups in this part of the molecule can be readily modified to fine-tune the pharmacokinetic properties of the compound, making it an attractive candidate for further development.
In recent years, there has been a growing interest in the development of novel compounds that target inflammation and immune responses. The< strong>N-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2yl-2,3-dimethoxybenzamide has shown promise in preclinical studies as a potential inhibitor of key inflammatory pathways. Specifically, it has been observed to interact with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central players in the inflammatory response. By modulating the activity of these enzymes, the compound may help to reduce inflammation and alleviate symptoms associated with various chronic diseases.
Additionally, the< strong>2H-1,3-benzodioxol-5yl moiety has been implicated in the development of compounds with antimicrobial properties. This region of the molecule has been shown to disrupt bacterial cell membranes and interfere with essential metabolic processes. The combination of these structural features makes N-4-(2H-1,3-benzodioxol-5yl)-1,3-thiazol-2yl-2,3-dimethoxybenzamide(CAS No.896011-04-4) a compelling candidate for further investigation in the fight against antibiotic-resistant pathogens.
The< strong>N-,< strong>4-(H--1,3-benzodioxol--5-ylyl)-
N](-dimethoxybenzamide)](-dimethoxybenzamide) is also being explored for its potential in treating neurological disorders. Emerging research suggests that this compound may interact with neurotransmitter receptors and modulate signaling pathways involved in cognitive function and mood regulation. The structural flexibility of this molecule allows for modifications that could enhance its ability to cross the blood-brain barrier and exert therapeutic effects on central nervous system disorders.
The synthesis and characterization of N-4-(
)
)
)) have been subjects of extensive research due to their complexity and potential applications. Advanced synthetic techniques have been employed to construct the intricate framework of this compound while maintaining high purity levels. Techniques such as multi-step organic synthesis combined with chromatographic purification methods have been crucial in obtaining samples suitable for biological testing.
The pharmacokinetic profile of N-4-(
)
)) is another area of active investigation. Understanding how this compound is absorbed、distributed、metabolized,and excreted (ADME) is essential for optimizing its therapeutic potential. Preclinical studies have provided valuable insights into these processes,highlighting both opportunities for improvement and areas where structural modifications could enhance efficacy.
In conclusion,N-4-(
)
)) represents a significant advancement in pharmaceutical research,offering a promising lead for developing novel treatments targeting inflammation、infection,and neurological disorders。The unique combination of structural features,including
896011-04-4 (N-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-2,3-dimethoxybenzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)